Cas no 1340028-93-4 (1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)-
• CAS No: 1340028-93-4
• MF: C₈H₅ClFN₃O
• MW: 213.596203565598
• CID: 6428645
• PubChem ID: 63086689
• Update Time: 2025-10-21

1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)-
• 1340028-93-4
• 3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-amine
• AKOS012386917

• Inchi： 1S/C8H5ClFN3O/c9-5-3-4(1-2-6(5)10)7-12-8(11)14-13-7/h1-3H,(H2,11,12,13)
• InChI Key： MWPDYSRHNKWICR-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2=CC=C(F)C(Cl)=C2)=N1

Computed Properties

• Exact Mass: 213.0105176g/mol
• Monoisotopic Mass: 213.0105176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±52.0 °C(Predicted)
• pka: 1.02±0.50(Predicted)

Additional information on 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)-

Comprehensive Overview of 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)- (CAS No. 1340028-93-4)

The compound 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)- (CAS No. 1340028-93-4) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core substituted with an amino group at the 5-position and a 3-chloro-4-fluorophenyl moiety at the 3-position. This structure imparts unique chemical and biological properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and fluoro substituents enhances its reactivity and potential for selective interactions, which is why researchers are increasingly exploring its applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1,2,4-Oxadiazol-5-amine derivatives has surged due to their versatility in medicinal chemistry. These compounds are often investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The 3-(3-chloro-4-fluorophenyl) substitution pattern is particularly noteworthy, as it mimics pharmacophores found in several FDA-approved drugs. This has led to a growing body of literature on its synthesis, characterization, and potential therapeutic applications, aligning with the current trend of structure-activity relationship (SAR) studies in drug design.

From a synthetic chemistry perspective, CAS No. 1340028-93-4 is often prepared via cyclization reactions involving amidoximes and carboxylic acid derivatives. The 1,2,4-oxadiazole ring is known for its metabolic stability, making it a valuable scaffold in the development of bioactive molecules. Researchers are also exploring its use in catalysis and material science, where its electronic properties can be tailored for specific applications. This dual utility in life sciences and industrial chemistry underscores its importance in modern research.

Environmental and regulatory considerations are also critical when discussing 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)-. While not classified as hazardous, its halogenated components necessitate careful handling and disposal to minimize ecological impact. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which are hot topics in academic and industrial forums. Companies are increasingly adopting eco-friendly protocols to produce such compounds, reflecting the shift toward environmentally responsible practices.

In summary, 1,2,4-Oxadiazol-5-amine, 3-(3-chloro-4-fluorophenyl)- (CAS No. 1340028-93-4) represents a promising class of heterocyclic compounds with broad applications in pharmaceuticals, agrochemicals, and materials. Its unique structural features and functional groups make it a valuable candidate for further research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and development efforts.